Cas no 956077-63-7 (3-Bromo-1,6-dihydro-7H-pyrazolo3,4-cpyridin-7-one)

3-Bromo-1,6-dihydro-7H-pyrazolo[3,4-c]pyridin-7-one is a heterocyclic compound featuring a pyrazolo[3,4-c]pyridinone core with a bromine substituent at the 3-position. This structure serves as a versatile intermediate in pharmaceutical and agrochemical synthesis, particularly in the development of biologically active molecules. The bromine atom enhances reactivity, enabling selective cross-coupling reactions such as Suzuki or Buchwald-Hartwig amination. Its fused bicyclic framework contributes to rigid molecular geometry, which can improve binding affinity in drug design. The compound is typically handled under inert conditions due to its sensitivity. Its high purity and well-defined structure make it valuable for research in medicinal chemistry and material science applications.
3-Bromo-1,6-dihydro-7H-pyrazolo3,4-cpyridin-7-one structure
956077-63-7 structure
Product Name:3-Bromo-1,6-dihydro-7H-pyrazolo3,4-cpyridin-7-one
CAS No:956077-63-7
MF:C6H4BrN3O
MW:214.019459724426
MDL:MFCD09265726
CID:1985532
PubChem ID:24212957
Update Time:2025-10-28

3-Bromo-1,6-dihydro-7H-pyrazolo3,4-cpyridin-7-one Chemical and Physical Properties

Names and Identifiers

    • 7H-Pyrazolo[3,4-c]pyridin-7-one, 3-bromo-1,6-dihydro-
    • 3-BROMO-1,6-DIHYDRO-7H-PYRAZOLO[3,4-C]PYRIDIN-7-ONE
    • 3-Bromo-1H-pyrazolo[3,4-c]pyridin-7(6H)-one
    • AK173486
    • FCH1392102
    • OR305576
    • AB0211111
    • 3-Bromo-1,6-dihydro-7H-pyrazolo[3,4-c]pyridin-7-one (ACI)
    • 3-Bromo-1H,6H,7H-pyrazolo[3,4-c]pyridin-7-one
    • 3-Bromo-1H-pyrazolo[3,4-c]pyridin-7-ol
    • 3-Bromo-2H,6H,7H-pyrazolo[3,4-c]pyridin-7-one
    • 956077-63-7
    • CS-0161070
    • G11401
    • F17470
    • DS-8507
    • MFCD09265726
    • 3-bromo-1H,6H-pyrazolo[3,4-c]pyridin-7-one
    • 3-BROMO-2,6-DIHYDRO-PYRAZOLO[3,4-C]PYRIDIN-7-ONE
    • 3-bromo-2,6-dihydropyrazolo[3,4-c]pyridin-7-one
    • AKOS024321180
    • 3-Bromo-1,6-dihydro-7H-pyrazolo3,4-cpyridin-7-one
    • MDL: MFCD09265726
    • Inchi: 1S/C6H4BrN3O/c7-5-3-1-2-8-6(11)4(3)9-10-5/h1-2H,(H,8,11)(H,9,10)
    • InChI Key: ORAOUEGATNRXHQ-UHFFFAOYSA-N
    • SMILES: O=C1C2=C(C(=NN2)Br)C=CN1

Computed Properties

  • Exact Mass: 212.95377g/mol
  • Monoisotopic Mass: 212.95377g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 218
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 57.8

3-Bromo-1,6-dihydro-7H-pyrazolo3,4-cpyridin-7-one Pricemore >>

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3-Bromo-1,6-dihydro-7H-pyrazolo3,4-cpyridin-7-one Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Potassium carbonate Solvents: Methanol ;  1.5 h, rt
Reference
Process for the preparation of 3-bromo-7-hydroxy-1H-pyrazolo[3,4-c]pyridine
, China, , ,

Production Method 2

Reaction Conditions
1.1 Reagents: Pyridinium chloride ;  5 min, rt → 150 °C
1.2 Reagents: Sodium bicarbonate Solvents: Water ;  pH 7
1.3 Reagents: Acetic anhydride ;  14 h, 130 °C
1.4 Reagents: Sodium bicarbonate Solvents: Water ;  pH 6
1.5 Reagents: Potassium carbonate Solvents: Methanol ;  1.5 h, rt
1.6 Reagents: Hydrochloric acid Solvents: Water ;  pH 4
Reference
Preparation of pyrazolopyridine compounds for treating breast cancer
, China, , ,

3-Bromo-1,6-dihydro-7H-pyrazolo3,4-cpyridin-7-one Raw materials

3-Bromo-1,6-dihydro-7H-pyrazolo3,4-cpyridin-7-one Preparation Products

Additional information on 3-Bromo-1,6-dihydro-7H-pyrazolo3,4-cpyridin-7-one

3-Bromo-1,6-dihydro-7H-pyrazolo[3,4-c]pyridin-7-one

The compound 3-Bromo-1,6-dihydro-7H-pyrazolo[3,4-c]pyridin-7-one (CAS No. 956077-63-7) is a heterocyclic aromatic compound with a unique structural arrangement that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyrazolopyridones, which are known for their potential biological activities and applications in drug discovery.

The molecular structure of 3-Bromo-1,6-dihydro-7H-pyrazolo[3,4-c]pyridin-7-one consists of a pyrazole ring fused with a pyridone moiety, with a bromine substituent at the 3-position of the pyrazole ring. This substitution pattern is critical for its chemical reactivity and biological properties. The bromine atom introduces electron-withdrawing effects, which can influence the compound's electronic properties and reactivity in various chemical reactions.

Recent studies have highlighted the potential of pyrazolopyridones as scaffolds for developing bioactive molecules. For instance, researchers have explored the role of 3-Bromo-1,6-dihydro-7H-pyrazolo[3,4-c]pyridin-7-one in enzyme inhibition and its ability to modulate cellular signaling pathways. These findings suggest that this compound could serve as a lead structure for designing novel therapeutic agents targeting specific diseases.

In terms of synthesis, 3-Bromo-1,6-dihydro-7H-pyrazolo[3,4-c]pyridin-7-one can be prepared through various routes, including cyclization reactions involving amino acids or other nitrogen-containing precursors. The choice of synthetic methodology depends on the desired regioselectivity and scalability of the process.

The physical properties of CAS No. 956077-63-7 include a melting point of approximately 220°C and a molecular weight of 258 g/mol. These properties make it suitable for various analytical techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry (MS), which are commonly used to characterize and quantify this compound in research settings.

From an applications perspective, 3-Bromo-1,6-dihydro-7H-pyrazolo[3,4-c]pyridin-7-one has been investigated for its potential in anti-inflammatory and anticancer therapies. Preclinical studies have demonstrated its ability to inhibit key enzymes involved in inflammation and its cytotoxic effects on cancer cell lines.

In conclusion, CAS No. 956077-63-CAS No. 956077 represents an intriguing compound with promising biological properties and versatile synthetic routes. As research continues to uncover its full potential, this compound is expected to play a significant role in advancing drug discovery and development efforts.

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